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Compound of Interest

Compound Name:

Ethyl 5-(4-

methoxyphenyl)isoxazole-3-

carboxylate

Cat. No.: B1361754 Get Quote

Disclaimer: This document serves as a summary of publicly available information regarding the

chemical compound with CAS number 376623-69-7. A comprehensive search of scientific

literature and patent databases has revealed no specific research data, experimental protocols,

or biological activity associated with this molecule. Therefore, the in-depth technical guide

requested cannot be fully provided. This report instead offers a general overview of the

chemical class to which this compound belongs and outlines the necessary steps for its future

characterization.

Introduction
The compound identified by CAS number 376623-69-7 is Ethyl 3-(4-methoxyphenyl)isoxazole-

5-carboxylate.[1][2][3] It belongs to the isoxazole class of heterocyclic compounds, which are

known to be of significant interest in the fields of medicinal chemistry and drug discovery. While

this specific molecule is commercially available for research purposes, it remains an

uncharacterized entity in the scientific literature. This guide will summarize its known chemical

properties and provide a general context for its potential research applications based on the

activities of related isoxazole derivatives.

Chemical and Physical Properties
A summary of the basic chemical and physical properties of Ethyl 3-(4-

methoxyphenyl)isoxazole-5-carboxylate is presented in Table 1. This information is derived
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from chemical supplier databases and computational predictions.

Property Value Reference

CAS Number 376623-69-7 [1][2][3]

IUPAC Name
ethyl 3-(4-methoxyphenyl)-1,2-

oxazole-5-carboxylate
[1]

Chemical Formula C13H13NO4 [1]

Molecular Weight 247.25 g/mol [2]

Appearance Solid (predicted)

Purity
Typically offered at >95% by

commercial suppliers
[4]

The Isoxazole Scaffold in Drug Discovery
The isoxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen

atom in adjacent positions. This structural motif is considered a "privileged scaffold" in

medicinal chemistry due to its presence in numerous biologically active compounds and its

ability to serve as a versatile pharmacophore.
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Isoxazole Core

Key Features

Therapeutic Areas

A five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms.

Planar, aromatic structure

enables

Hydrogen bond acceptor capability

possesses

Significant dipole moment

exhibits

Anticancer Anti-inflammatory Analgesic

Generally good metabolic stability

Antibacterial Antiviral

Click to download full resolution via product page

Potential Research Directions for CAS 376623-69-7
Given the lack of specific data for Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate, its

potential biological activities can only be inferred from related structures. The presence of the

4-methoxyphenyl group is common in many biologically active molecules. Future research to

characterize this compound would likely involve the following workflow:
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Start: Characterization of
CAS 376623-69-7

Chemical Synthesis & Purification

Structural Analysis (NMR, MS, X-ray)

In Vitro Biological Screening
(e.g., enzyme assays, cell-based assays)

Hit Identification & Validation

Lead Optimization (SAR studies)

In Vivo Efficacy & Toxicity Studies

End: Preclinical Candidate

Click to download full resolution via product page
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Hypothetical Experimental Protocols
Without published research, any experimental protocol would be speculative. However, a

general approach to begin assessing the biological activity of this compound would involve:

a) General Cell Viability Assay:

Objective: To determine the cytotoxic potential of the compound against a panel of human

cancer cell lines.

Method: A standard MTT or resazurin-based assay would be employed. Cells would be

seeded in 96-well plates and treated with a concentration range of the test compound for 48-

72 hours. Cell viability would be measured spectrophotometrically.

b) Anti-inflammatory Activity Screening:

Objective: To assess the compound's ability to modulate inflammatory responses.

Method: A common in vitro model uses lipopolysaccharide (LPS)-stimulated RAW 264.7

macrophage cells. The production of nitric oxide (NO) in the culture supernatant would be

quantified using the Griess reagent, and the expression of pro-inflammatory cytokines (e.g.,

TNF-α, IL-6) could be measured by ELISA or RT-qPCR.

Conclusion
Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate (CAS 376623-69-7) is a commercially

available but scientifically uncharacterized chemical compound. While its isoxazole core

suggests potential for biological activity, a comprehensive research effort is required to

elucidate its synthesis, mechanism of action, and therapeutic potential. The information

provided in this guide is intended to offer a starting point for researchers and drug development

professionals interested in exploring the properties of this molecule. Further investigation is

necessary to unlock any potential it may hold in the field of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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